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Compound of Interest

Compound Name: ZNL-05-044

Cat. No.: B12375339

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZNL-05-044 is a potent and selective inhibitor of Cyclin-Dependent Kinase 11 (CDK11).[1][2] It
demonstrates significant kinome-wide selectivity, making it a valuable tool for studying the
cellular functions of CDK11, which include roles in transcription, RNA splicing, and cell cycle
regulation.[2][3][4] Inhibition of CDK11 by ZNL-05-044 has been shown to lead to G2/M cell
cycle arrest and to impact mRNA splicing in cancer cells.[2][3][4][5] These application notes
provide detailed guidelines for the long-term storage, handling, and use of ZNL-05-044 in
research settings.

Long-Term Storage and Stability

Proper storage of ZNL-05-044 is critical to maintain its integrity and activity over time. The
recommended storage conditions vary depending on whether the compound is in solid form or
in solution.

Table 1: Recommended Long-Term Storage Conditions for ZNL-05-044
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Storage . Supplier

Form Duration .
Temperature Recommendation

Solid Powder -20°C 12 Months Probechem[1]

4°C 6 Months Probechem[1]

Stock Solution (in MedchemExpress[5],
-80°C 6 Months

Solvent) Probechem[1]

1 Month (under
-20°C ] MedchemExpress[5]
nitrogen)

-20°C 6 Months Probechem[1]

Key Storage Recommendations:

e Solid Form: For long-term storage, ZNL-05-044 as a solid powder should be stored at -20°C
for up to 12 months or at 4°C for up to 6 months.[1]

e Stock Solutions: Once dissolved in a solvent such as DMSO, stock solutions should be
aliquoted to avoid repeated freeze-thaw cycles.[5] For optimal stability, store stock solutions
at -80°C for up to 6 months.[1][5] Storage at -20°C is also possible, with MedchemExpress
recommending a shorter duration of 1 month under a nitrogen atmosphere, while Probechem
suggests up to 6 months.[1][5]

o Working Solutions: It is highly recommended to prepare working solutions for in vivo and in
vitro experiments freshly on the day of use to ensure optimal performance.[5][6]

Experimental Protocols

Preparation of Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZNL-05-044 in DMSO.

Materials:
e ZNL-05-044 (solid powder)

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
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 Sterile microcentrifuge tubes
o Vortex mixer

o Calibrated pipettes
Procedure:

o Equilibrate the vial of ZNL-05-044 powder to room temperature before opening to prevent
condensation.

o Calculate the required amount of DMSO to achieve a 10 mM concentration. The molecular
weight of ZNL-05-044 is 477.408 g/mol .[1]

o Calculation Example: To prepare 1 mL of a 10 mM stock solution, dissolve 0.477 mg of
ZNL-05-044 in 1 mL of DMSO.

e Add the calculated volume of DMSO to the vial containing the ZNL-05-044 powder.

» Vortex the solution until the compound is completely dissolved. Gentle warming or sonication
can be used to aid dissolution if necessary.[5][6]

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

